Cas no 89083-32-9 (Pyrrolo[1,2-a]pyrazine, octahydro-2-[2-(4-piperidinyl)ethyl]-)

Pyrrolo[1,2-a]pyrazine, octahydro-2-[2-(4-piperidinyl)ethyl]- structure
89083-32-9 structure
Product Name:Pyrrolo[1,2-a]pyrazine, octahydro-2-[2-(4-piperidinyl)ethyl]-
CAS No:89083-32-9
MF:C14H27N3
MW:237.384283304214
CID:612957
PubChem ID:13241449
Update Time:2025-04-19

Pyrrolo[1,2-a]pyrazine, octahydro-2-[2-(4-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolo[1,2-a]pyrazine, octahydro-2-[2-(4-piperidinyl)ethyl]-
    • 2-(2-piperidin-4-ylethyl)-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
    • 2-[2-(Piperidin-4-yl)ethyl]octahydropyrrolo[1,2-a]pyrazine
    • DTXSID70531336
    • 89083-32-9
    • AKOS018497791
    • Inchi: 1S/C14H27N3/c1-2-14-12-16(10-11-17(14)8-1)9-5-13-3-6-15-7-4-13/h13-15H,1-12H2
    • InChI Key: ZNMXEVCGPFSLSR-UHFFFAOYSA-N
    • SMILES: N12CCN(CCC3CCNCC3)CC1CCC2

Computed Properties

  • Exact Mass: 237.220497874g/mol
  • Monoisotopic Mass: 237.220497874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 18.5Ų
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